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Compound of Interest

Compound Name:
2-Piperazin-1-yl-3-

(trifluoromethyl)quinoxaline

CAS No.: 1095706-44-7

Cat. No.: B1387378

Get Quote

Executive Summary
This technical guide analyzes the quinoxaline (1,4-diazanaphthalene) scaffold, a privileged

structure in medicinal chemistry. It moves beyond basic definitions to explore the causal

relationships between structural modifications and biological outcomes. We focus on two

primary therapeutic frontiers: kinase-targeted anticancer activity (specifically VEGFR-2 and

EGFR inhibition) and antimicrobial efficacy against Multi-Drug Resistant (MDR) pathogens.

This document also provides a validated "Green Chemistry" synthetic protocol and detailed

bioassay methodologies, ensuring reproducible results for bench scientists.

Part 1: The Pharmacophore & Structural Logic
(SAR)
The biological versatility of quinoxaline stems from its planar, electron-deficient heterocycle,

which facilitates diverse non-covalent interactions (π-stacking, H-bonding) with biological

targets.
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Core Structure-Activity Relationship (SAR) Principles
The Nitrogen "Anchors" (N1, N4): The two nitrogen atoms in the pyrazine ring act as

hydrogen bond acceptors. In kinase inhibition, these often interact with the hinge region of

the ATP-binding pocket (e.g., interacting with residues like Cys919 in VEGFR-2).

C2/C3 Substitution (The "Warhead" Zone):

Anticancer: Substitution with diaryl-urea or amide motifs here extends the molecule into

the hydrophobic pocket of kinases, enhancing selectivity.

Antimicrobial: Electron-withdrawing groups (e.g., -CF3, -Cl) or hydrazone linkages at these

positions often increase lipophilicity, aiding cell wall penetration in Gram-negative bacteria.

Benzenoid Ring (Positions 5-8): Substitutions here (e.g., methoxy groups) modulate the

electronic density of the ring system, affecting the compound's ability to intercalate into DNA

or stabilize the drug-receptor complex.

Visualization: The Quinoxaline Pharmacophore
The following diagram illustrates the functional zones of the scaffold.
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Caption: Functional dissection of the quinoxaline scaffold highlighting critical zones for

medicinal chemistry optimization.

Part 2: Therapeutic Frontiers
Anticancer Activity: Kinase Inhibition & Apoptosis
Quinoxaline derivatives have emerged as potent inhibitors of Tyrosine Kinases, particularly

VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2) and EGFR (Epidermal Growth

Factor Receptor).[1]

Mechanism of Action: These derivatives function largely as ATP-competitive inhibitors.[1] By

occupying the ATP-binding pocket, they prevent autophosphorylation of the receptor. This

blockade halts downstream signaling cascades—specifically the PI3K/Akt/mTOR and

RAS/RAF/MEK/ERK pathways—thereby suppressing tumor angiogenesis and proliferation.

Critical Insight: Recent studies (2024-2025) indicate that quinoxalines bearing a diaryl-urea

substructure at C2 exhibit dual inhibition of VEGFR-2 and B-Raf, making them effective

against resistant melanoma and colorectal cancer lines.

Visualization: Mechanism of Kinase Inhibition
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Caption: Quinoxaline derivatives block ATP binding at RTKs, disrupting the PI3K/Akt pathway

to arrest proliferation and induce apoptosis.

Antimicrobial Activity: Combating MDR
Quinoxalines are vital in the fight against MRSA (Methicillin-resistant Staphylococcus aureus).

Mechanism: Unlike beta-lactams, quinoxaline derivatives often target DNA gyrase or alter

membrane permeability.

Data Insight: Derivatives with electron-withdrawing groups (e.g., -CF3) at position 6 or 7

have shown MIC values comparable to Vancomycin (1–4 μg/mL) against MRSA isolates.
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Part 3: Synthetic Pathways & Optimization
The "Green" Evolution
Traditional synthesis (Hinsberg reaction) often uses reflux in ethanol/acetic acid for hours.

Modern "Green" protocols utilize microwave irradiation or recyclable catalysts to improve Atom

Economy and reduce solvent waste.

Comparison of Methods:

Feature Classical Hinsberg
Green Protocol
(Microwave/Catalyst)

Reaction Time 2 - 12 Hours 5 - 20 Minutes

Solvent Ethanol, Acetic Acid, DMSO
Water, Ethanol (minimal), or

Solvent-free

Catalyst Strong Acids (HCl)
Recyclable (e.g., Polymer-

supported Sulphanilic Acid)

Yield 60 - 80% 85 - 98%

Visualization: Green Synthesis Workflow
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Caption: A sustainable, high-yield synthetic workflow minimizing solvent use and enabling

catalyst recycling.
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Part 4: Experimental Protocols (Self-Validating
Systems)
Protocol 1: Green Synthesis of 2,3-Diphenylquinoxaline
Rationale: This protocol uses a solid acid catalyst to minimize liquid waste and simplify

purification.

Preparation: Mix o-phenylenediamine (10 mmol) and benzil (10 mmol) in 15 mL of

Ethanol:Water (1:1).

Catalysis: Add 10 mol% of Polymer-Supported Sulphanilic Acid (PSSA).

Reaction: Irradiate in a microwave reactor at 80°C for 5–10 minutes (monitor via TLC using

Hexane:Ethyl Acetate 7:3).

Checkpoint: The disappearance of the diamine spot is the critical endpoint.

Isolation: Filter the hot solution to recover the solid catalyst (wash with hot ethanol for re-

use).

Crystallization: Allow the filtrate to cool. The product precipitates. Recrystallize from ethanol.

Validation: Confirm structure via melting point (approx. 126°C) and 1H-NMR (aromatic

protons at 7.3–8.2 ppm).

Protocol 2: Anticancer Bioassay (MTT Assay)
Rationale: Measures mitochondrial dehydrogenase activity as a proxy for cell viability.

Seeding: Plate cancer cells (e.g., HCT-116 or MCF-7) at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Treat with quinoxaline derivatives (serial dilutions: 0.1 – 100 μM) for 48h. Include

DMSO control (<0.1%) and Doxorubicin (positive control).

Labeling: Add 10 μL MTT reagent (5 mg/mL) to each well. Incubate 4h at 37°C.
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Mechanism:[1][2][3][4][5][6][7] Viable mitochondria convert yellow MTT to purple formazan.

Solubilization: Discard media. Add 100 μL DMSO to dissolve formazan crystals.

Quantification: Measure Absorbance (OD) at 570 nm.

Analysis: Calculate IC50 using non-linear regression (GraphPad Prism).

Integrity Check: The Z-factor of the assay should be >0.5 for statistical reliability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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